Cas no 2172492-52-1 (3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid)

• Product Name: 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid
• CAS No: 2172492-52-1
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5567929
• PubChem ID: 165584735
• Update Time: 2025-07-02

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1531220
• 2172492-52-1
• EN300-1531579
• (1r,3r)-3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}cyclobutane-1-carboxylic acid
• 2171247-69-9
• 2171179-69-2
• 3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}cyclobutane-1-carboxylic acid
• (1s,3s)-3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}cyclobutane-1-carboxylic acid
• EN300-1531483
• 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H25N3O5/c31-25(29-19-11-16(12-19)26(32)33)13-17-9-10-18(14-28-17)30-27(34)35-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-10,14,16,19,24H,11-13,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LNSZXAKSUJWOPF-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(CC1C=CC(=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Additional information on 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid (CAS No. 2172492-52-1)

The compound 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid (CAS No. 2172492-52-1) is a highly specialized Fmoc-protected amino acid derivative that has garnered significant attention in the fields of peptide synthesis and medicinal chemistry. Its unique structural features, including a cyclobutane ring and a pyridine moiety, make it a valuable building block for designing novel bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

One of the key reasons for the growing interest in this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide chemistry due to its stability under basic conditions and ease of removal under mild conditions. This makes 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid an ideal candidate for constructing peptide libraries and modified peptides with enhanced pharmacokinetic properties. Its incorporation into peptide sequences can improve binding affinity and selectivity for specific biological targets.

In recent years, the demand for custom peptide synthesis and peptide-based therapeutics has surged, driven by advancements in precision medicine and biopharmaceuticals. This compound aligns with these trends, as its structural complexity allows for the creation of peptidomimetics that mimic natural peptides but with improved stability and bioavailability. Researchers are particularly interested in its potential for targeting protein-protein interactions (PPIs), which are often challenging to modulate with traditional small molecules.

The pyridine and cyclobutane components of this molecule also contribute to its versatility. Pyridine rings are known for their ability to participate in hydrogen bonding and π-stacking interactions, which are critical for molecular recognition in biological systems. Meanwhile, the cyclobutane scaffold introduces rigidity and conformational constraints, which can enhance the potency and metabolic stability of derived compounds. These features make CAS No. 2172492-52-1 a promising candidate for fragment-based drug design and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality provides a convenient handle for further derivatization. This allows researchers to conjugate it with other pharmacophores or linkers, enabling the construction of more complex molecules. Its compatibility with click chemistry and cross-coupling reactions further expands its utility in combinatorial chemistry and high-throughput screening campaigns.

As the pharmaceutical industry continues to focus on personalized medicine and next-generation therapeutics, compounds like 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}cyclobutane-1-carboxylic acid are poised to play a pivotal role. Its unique combination of structural elements and synthetic flexibility makes it a valuable tool for addressing unmet medical needs. Future research will likely explore its applications in cancer therapy, neurodegenerative diseases, and infectious diseases, where peptide-based drugs are showing increasing promise.

In summary, CAS No. 2172492-52-1 represents a cutting-edge chemical entity with broad potential in drug development and biochemical research. Its relevance to contemporary topics such as targeted drug delivery, peptide engineering, and molecular recognition underscores its importance in modern science. As researchers continue to unravel its full capabilities, this compound is expected to remain a focal point in the quest for innovative therapeutic solutions.